Cas no 78079-08-0 ([1,1'-Biphenyl]-4-sulfonicacid, 4'-bromo-)

• Product Name: [1,1'-Biphenyl]-4-sulfonicacid, 4'-bromo-
• CAS No: 78079-08-0
• MF: C₁₂H₉BrO₃S
• MW: 313.167061567307
• CID: 551463
• PubChem ID: 4524707
• Update Time: 2025-04-19

[1,1'-Biphenyl]-4-sulfonicacid, 4'-bromo- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-sulfonicacid, 4'-bromo-
• 4-(4-bromophenyl)benzenesulfonic acid
• 4-Bromo-4'-sulfobiphenyl
• 4-benzenesulfonyloxy-4'-bromobiphenyl
• 4'-bromo-4-biphenylylsulphonic acid
• 4'-bromobiphenyl-4-sulfonic acid
• DTXSID00403936
• LCDFVKCZAKLTTD-UHFFFAOYSA-N
• 78079-08-0
• AKOS015966280
• 4'-bromo-biphenyl-4-sulfonic acid
• 4'-Bromo-4-biphenylsulfonic acid
• SCHEMBL1455476

• Inchi： 1S/C12H9BrO3S/c13-11-5-1-9(2-6-11)10-3-7-12(8-4-10)17(14,15)16/h1-8H,(H,14,15,16)
• InChI Key： LCDFVKCZAKLTTD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1C=CC(=CC=1)S(=O)(=O)O

Computed Properties

• Exact Mass: 311.94600
• Monoisotopic Mass: 311.94558g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• PSA: 62.75000
• LogP: 4.44360